Cas no 1172513-77-7 (4-5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1-(4-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1-(4-methylphenyl)pyrrolidin-2-one
• CAS No: 1172513-77-7
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 6222642
• PubChem ID: 44095567
• Update Time: 2025-07-15

4-5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1-(4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1-(4-methylphenyl)pyrrolidin-2-one
• 1172513-77-7
• 4-(5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl)-1-(p-tolyl)pyrrolidin-2-one
• F5659-0160
• AKOS024516739
• 4-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-1-(4-methylphenyl)pyrrolidin-2-one
• NCGC00447901-01

• Inchi： 1S/C20H19N3O3/c1-13-7-9-15(10-8-13)23-12-14(11-18(23)24)19-21-20(26-22-19)16-5-3-4-6-17(16)25-2/h3-10,14H,11-12H2,1-2H3
• InChI Key： JMOIQOFELRWREN-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NOC(C3C=CC=CC=3OC)=N2)CN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1-(4-methylphenyl)pyrrolidin-2-one

Introduction to 4-5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1-(4-methylphenyl)pyrrolidin-2-one and Its Significance in Modern Chemical Research

The compound with the CAS number 1172513-77-7, known as 4-5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1-(4-methylphenyl)pyrrolidin-2-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. This intricate structure, characterized by its fused heterocyclic framework, has garnered significant attention due to its potential applications in drug discovery and molecular medicine. The presence of multiple functional groups, including 1,2,4-oxadiazole and pyrrolidinone moieties, contributes to its unique chemical properties and biological activities.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The 1,2,4-oxadiazole core is particularly noteworthy for its role as a bioisostere of benzene rings, often enhancing the metabolic stability and binding affinity of drug candidates. When combined with other pharmacophoric elements, such as the 2-methoxyphenyl group and the 4-methylphenyl substituent in this compound, it creates a versatile scaffold for further chemical manipulation and biological evaluation.

One of the most compelling aspects of this molecule is its potential as a precursor for designing inhibitors targeting various enzymatic pathways. For instance, studies have suggested that derivatives of 1-(4-methylphenyl)pyrrolidin-2-one exhibit inhibitory effects on enzymes involved in inflammation and pain signaling. The integration of the 1,2,4-oxadiazol moiety into such structures may further modulate these effects by enhancing binding interactions or altering metabolic pathways. This has opened up new avenues for research in the development of anti-inflammatory and analgesic agents.

Moreover, the 2-methoxyphenyl group introduces an additional layer of complexity to the molecule. This aromatic ring is known to influence both pharmacokinetic and pharmacodynamic properties by affecting solubility, permeability, and receptor binding. The methoxy substitution at the para position relative to the pyrrolidinone nitrogen further fine-tunes these interactions. Such structural features are critical in medicinal chemistry for optimizing drug-like properties and ensuring efficacy in vivo.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the 1,2,4-oxadiazole ring and subsequent functionalization to introduce the pyrrolidinone core. The use of advanced catalytic systems has enabled more efficient and scalable production methods, which are essential for transitioning from laboratory-scale research to industrial applications.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of this molecule. Molecular modeling studies have helped elucidate its interactions with biological targets at an atomic level. These insights have guided modifications to improve potency and selectivity while minimizing off-target effects. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

In clinical settings, compounds with similar structural motifs have demonstrated promise in treating various conditions. For example, derivatives of pyrrolidinones have been explored as kinase inhibitors due to their ability to disrupt aberrant signaling pathways associated with diseases like cancer. The incorporation of an oxadiazole ring into these structures often enhances their bioactivity by providing additional hydrogen bonding opportunities or steric constraints that improve binding affinity.

The role of natural product-inspired scaffolds cannot be overstated either. Many successful drugs on the market today were derived from natural compounds that exhibited similar heterocyclic arrangements. By leveraging such templates for inspiration during drug design, 4-5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1-(4-methylphenyl)pyrrolidin-2-one could potentially lead to novel therapeutics inspired by nature's own chemical innovations.

As research continues to uncover new biological functions and therapeutic targets, 4-5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1-(4-methylphenyl)pyrrolidin-2-one may find applications beyond its initial discovery. Its unique structural features make it amenable to further derivatization through techniques like halogenation or alkylation at various positions along its framework. These modifications could yield analogs with enhanced efficacy or improved pharmacokinetic profiles suitable for treating complex diseases.

The compound's potential extends beyond pharmaceuticals as well; it could serve as a key intermediate in materials science applications where precise molecular architecture is required for functional materials or catalysts. The versatility inherent in its design allows chemists to experiment with diverse modifications while maintaining core structural integrity—a hallmark of robust molecular design strategies.

In conclusion, 4 -5 -( 2 -methoxy phenyl ) -1 , 2 , 4 -ox adia zol -3 - yl -1 -( 4 -methyl phen yl ) py rrol idin - 2 -on e ( CAS no .1172513 -77 -7) stands out as a promising candidate for further exploration due to its multifaceted structure and potential biological activities . Its synthesis reflects modern synthetic methodologies while offering opportunities through computational studies . As scientists continue refining their understanding at both experimental and theoretical levels , this molecule may contribute significantly toward next-generation therapeutics . Its journey from laboratory curiosity toward practical application underscores how interdisciplinary approaches can drive innovation across multiple scientific domains . p > article > response >